Cas no 1638744-13-4 (tert-butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate)

Technical Introduction: tert-Butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate is a chiral azetidine derivative featuring a protected amine group (Boc) and a hydroxyl functionality. Its stereochemically defined structure (2R,3S) makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the hydroxyl group offers a handle for further functionalization. The compact azetidine ring contributes to conformational rigidity, advantageous in drug design for modulating pharmacokinetic properties. This compound is suited for applications requiring high stereochemical purity, such as the synthesis of protease inhibitors or other small-molecule therapeutics. Its well-defined reactivity profile ensures reproducibility in complex synthetic routes.

tert-butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate structure

1638744-13-4 structure

Product Name:tert-butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate

CAS No:1638744-13-4

MF:C₉H₁₇NO₃

MW:187.236182928085

MDL:MFCD28501319

CID:4612044

PubChem ID:99770588

Update Time:2025-06-09

tert-butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl trans-3-hydroxy-2-methylazetidine-1-carboxylate
- TERT-BUTYL (2R,3S)-3-HYDROXY-2-METHYLAZETIDINE-1-CARBOXYLATE
- tert-Butyl-3-hydroxy-2-methylazetidine-1-carboxylate,trans-
- tert-butyl-3-hydroxy-2-methylazetidine-1-carboxylate, trans-
- AMY35630
- SB12403
- (2R,3S)-1-Boc-3-hydroxy-2-methylazetidine
- trans-t-Butyl-3-hydroxy-2-methylazetidine-1-carboxylate
- t-Butyl (2R,3S)-3-hydroxy-2-methylazetidin
- AS-53364
- DTXSID201131834
- 2095250-24-9
- (2R,3S)-tert-Butyl 3-hydroxy-2-methylazetidine-1-carboxylate
- t-Butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
- tert-butyl(2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
- SCHEMBL21576383
- 1638744-13-4
- tert-Butyl trans-3Hydroxy-2-Methylazetidine-1-Carboxylate
- 1-Azetidinecarboxylic acid, 3-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-
- P16377
- MFCD30471690
- P17903
- AKOS030238436
- CS-0058765
- MFCD28501319
- tert-butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate
- MDL： MFCD28501319
- Inchi： 1S/C9H17NO3/c1-6-7(11)5-10(6)8(12)13-9(2,3)4/h6-7,11H,5H2,1-4H3/t6-,7+/m1/s1
- InChI Key： OBLFUJCDADLZAJ-RQJHMYQMSA-N
- SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@@H]1C

Computed Properties

Exact Mass: 187.12084340 g/mol
Monoisotopic Mass: 187.12084340 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 187.24
XLogP3: 0.7
Topological Polar Surface Area: 49.8

tert-butyl (2R,3S)-3-hydroxy-2-methylazetidine-1-carboxylate Pricemore >>

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